Cas no 2454397-25-0 (4-Amino-2-chloro-5-iodo-nicotinonitrile)

• Product Name: 4-Amino-2-chloro-5-iodo-nicotinonitrile
• CAS No: 2454397-25-0
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• CID: 6839436
• PubChem ID: 154643989
• Update Time: 2025-03-24

4-Amino-2-chloro-5-iodo-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2454397-25-0
• SCHEMBL22208226
• DB-138203
• 4-Amino-2-chloro-5-iodo-3-pyridinecarbonitrile
• 4-Amino-2-chloro-5-iodo-nicotinonitrile

• Inchi： 1S/C6H3ClIN3/c7-6-3(1-9)5(10)4(8)2-11-6/h2H,(H2,10,11)
• InChI Key： QDTZEQWOMMYNQB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C#N)=C1N)Cl

Computed Properties

• Exact Mass: 278.90602Da
• Monoisotopic Mass: 278.90602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.7Ų